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Compound of Interest

Compound Name: 1-Tert-butoxy-2-propanol

Cat. No.: B1216398

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential applications of 1-
Tert-butoxy-2-propanol in polymer chemistry, with a focus on its role as an initiator in ring-
opening polymerization (ROP). While primarily utilized as a solvent, its hydroxyl functionality
opens avenues for its use in polymer synthesis, particularly for creating polymers with specific
end-group functionalities.

Introduction

1-Tert-butoxy-2-propanol is a secondary alcohol with the chemical formula C7H1602.[1][2] It iS
a colorless liquid with an ethereal odor and is soluble in water.[3][4] Its key structural features
for polymer chemistry are the secondary hydroxyl group, which can act as an initiation site, and
the bulky tert-butoxy group, which can influence the solubility and thermal properties of the
resulting polymers. While its direct use as a monomer is not widely documented, its role as an
initiator in ring-opening polymerization presents a viable application.

Physicochemical Properties of 1-Tert-butoxy-2-
propanol

A summary of the key physicochemical properties of 1-Tert-butoxy-2-propanol is presented in
Table 1. This data is essential for handling, safety, and reaction setup.
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Property Value References
Molecular Formula C7H1602 [1112]
Molecular Weight 132.20 g/mol [1]
Appearance Colorless liquid [31[4]

Odor Ethereal [3]

Boiling Point 143-145 °C [3]

Melting Point -56 °C [3]

Density 0.874 g/mL at 20 °C [3]

Solubility in Water Soluble [3]

Application as an Initiator in Ring-Opening
Polymerization (ROP) of L-Lactide

The secondary hydroxyl group of 1-Tert-butoxy-2-propanol can initiate the ring-opening
polymerization of cyclic esters, such as lactide, to produce polylactide (PLA) with a 1-Tert-
butoxy-2-propoxy end-group. This end-group can be useful for subsequent polymer
modifications or for tuning the polymer's properties.

Proposed Signaling Pathway: ROP of L-Lactide

The following diagram illustrates the proposed mechanism for the ring-opening polymerization
of L-lactide initiated by 1-Tert-butoxy-2-propanol and catalyzed by Tin(ll) 2-ethylhexanoate
(Sn(Oct)2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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polymer-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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